Cas no 632-85-9 (Wogonin)

• Product Name: Wogonin
• CAS No: 632-85-9
• MF: C₁₆H₁₂O₅
• MW: 284.263484954834
• MDL: MFCD00017736
• CID: 39305
• PubChem ID: 354335738
• Update Time: 2026-01-28

Wogonin Chemical and Physical Properties

Names and Identifiers

• Wogonin
• 5,7-dihydroxy-8-methoxy-2-phenyl-4h-1-benzopyran-4-on
• vogonin
• 5,7-dihydroxy-8-methoxy-2-phenyl-4h-1-benzopyran-4-one
• 5,7-DIHYDROXY-8-METHOXYFLAVON
• 5,7-DIHYDROXY-8-METHOXYFLAVONE
• WOOGONIN
• 4H-1-Benzopyran-4-one,5,7-dihydroxy-8-methoxy-2-phenyl-
• WOGONIN(P) PrintBack
• WOGONIN(RG)
• 5,7-Dihydroxy-8-methoxy-2-phenyl-chromen-4-on
• 5,7-dihydroxy-8-methoxy-2-phenyl-chromen-4-one
• WILDYAMP.E
• 5,7-Dihydroxy 8-methoxyflavone
• [ "5", "7-Dihydroxy-8-methoxyflavone" ]
• 5
• 632-85-9
• Norwogonin 8-methyl ether
• 4H-1-Benzopyran-4-one, 5,7-dihydroxy-8-methoxy-2-phenyl-
• 5,7-dihydroxy-8-methoxy-2-phenylchromen-4-one
• POK93PO28W
• 5,7-dihydroxy-8-methoxy-2-phenyl-4H-chromen-4-one
• FLAVONE, 5,7-DIHYDROXY-8-METHOXY-
• XLTFNNCXVBYBSX-UHFFFAOYSA-N
• ST077088
• 4H-1-Benzopyran-4-on
• SMR001397111
• MLS002473006
• MLSMR
• wagonin

• MDL： MFCD00017736
• Inchi： 1S/C16H12O5/c1-20-15-12(19)7-10(17)14-11(18)8-13(21-16(14)15)9-5-3-2-4-6-9/h2-8,17,19H,1H3
• InChI Key： XLTFNNCXVBYBSX-UHFFFAOYSA-N
• SMILES： COC1C2OC(C3C=CC=CC=3)=CC(C=2C(O)=CC=1O)=O
• BRN： 0287152

Computed Properties

• Exact Mass: 284.06800
• Monoisotopic Mass: 284.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.26
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 3
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4200
• Melting Point: 205.0 to 209.0 deg-C
• Boiling Point: 518.8℃ at 760 mmHg
• Flash Point: 198.3 ºC
• Refractive Index: 1.668
• Solubility: DMSO: ≥20mg/mL
• PSA: 79.90000
• LogP: 2.87980
• λmax: 319(EtOH)(lit.)
• Solubility: It is almost insoluble in water and slightly soluble in alcohols.

Wogonin Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：3145
• Safety Instruction： S26; S36/37/39; S45
• RTECS：SJ8922500
• Storage Condition：4°C, protect from light
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Wogonin

Wogonin (CAS No: 632-85-9) - A Comprehensive Overview of Its Chemical Profile and Emerging Therapeutic Applications

Wogonin, chemically known by its CAS number 632-85-9, is a flavonoid derivative primarily found in the roots and stems of Pueraria lobata (kudzu) and Sophora japonica. This compound has garnered significant attention in the field of chemomedicine due to its diverse pharmacological properties and potential therapeutic applications. The structural uniqueness of Wogonin lies in its 8-methoxyflavone backbone, which is complemented by a pyranofuran ring system, making it a promising candidate for further biochemical and pharmacological exploration.

The chemical structure of Wogonin (CAS No: 632-85-9) exhibits a high degree of molecular complexity, characterized by multiple hydroxyl and methoxy groups that contribute to its significant biological activity. These functional groups enable Wogonin to interact with various cellular targets, including enzymes, receptors, and signaling pathways. This interaction profile has been the subject of extensive research, particularly in the context of its potential role in modulating inflammatory responses, antioxidant mechanisms, and even cancer prevention.

In recent years, the therapeutic potential of Wogonin has been extensively studied in preclinical and clinical settings. One of the most notable areas of research has been its anti-inflammatory properties. Studies have demonstrated that Wogonin can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) by modulating nuclear factor kappa B (NF-κB) signaling pathways. This mechanism has significant implications for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, Wogonin has shown remarkable antioxidant capabilities. Oxidative stress is a key pathological mechanism underlying various chronic diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Research indicates that Wogonin can scavenge reactive oxygen species (ROS) and protect against oxidative damage by enhancing the activity of endogenous antioxidant enzymes such as superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GPx). These findings have opened new avenues for developing neuroprotective strategies using Wogonin.

The anticancer potential of Wogonin is another area of intense investigation. Preclinical studies have revealed that Wogonin can induce apoptosis in various cancer cell lines by inhibiting key survival pathways such as Akt/mTOR and Bcl-2. Additionally, it has been shown to possess chemosensitizing properties, enhancing the efficacy of conventional chemotherapeutic agents. These findings suggest that Wogonin, when used in combination with existing treatments, could offer improved therapeutic outcomes for cancer patients.

In vitro and in vivo studies have also highlighted the antimicrobial properties of Wogonin. Emerging evidence suggests that it can inhibit the growth of Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae by disrupting bacterial cell wall synthesis. This antimicrobial activity makes Wogonin a promising candidate for developing novel antimicrobial agents to combat antibiotic-resistant strains.

The pharmacokinetic profile of Wogonin, with CAS number 632-85-9, is another critical aspect that has been thoroughly examined. Research indicates that oral administration of Wogonin leads to rapid absorption and distribution throughout the body, with peak plasma concentrations typically observed within 1-2 hours post-dosing. The compound exhibits moderate bioavailability due to extensive metabolism by cytochrome P450 enzymes in the liver. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and minimizing potential side effects.

Emerging research also suggests that Wogonin may have neuroprotective effects beyond its antioxidant properties. Studies have shown that Wogonin can cross the blood-brain barrier and protect against neurotoxicity induced by amyloid-beta peptides, a hallmark protein in Alzheimer's disease. By modulating cholinergic signaling pathways, Wogonin may enhance cognitive function and provide a therapeutic benefit for patients with neurodegenerative disorders.

The role of Wogonin in metabolic disorders is another area gaining traction. Obesity and type 2 diabetes are global health challenges with complex pathophysiology involving insulin resistance, inflammation, and oxidative stress. Preclinical studies have demonstrated that Wogonin can improve insulin sensitivity by enhancing glucose uptake in adipocytes and muscle cells. Additionally, it may suppress appetite by modulating central nervous system pathways involved in food intake regulation.

The safety profile of Wogonin has been evaluated through various toxicological studies conducted both in vitro and in vivo. These studies have consistently shown that Wogonin exhibits low toxicity at therapeutic doses, with minimal adverse effects on major organ systems such as the liver, kidneys, and heart. However, long-term human clinical trials are still needed to fully assess its safety profile under real-world conditions.

The future directions for Wogonin research are multifaceted. One key area involves exploring its potential as a lead compound for drug development through structure-activity relationship (SAR) studies aimed at identifying derivatives with enhanced bioactivity or improved pharmacokinetic properties. Additionally, investigating Wogonin's mechanisms of action at a molecular level will provide deeper insights into its therapeutic potential.

In conclusion, Wogonin (CAS No: 632-85-9) is a flavonoid with remarkable biological activities ranging from anti-inflammatory to anticancer effects. Its structural complexity allows it to interact with multiple cellular targets, making it a versatile compound with broad therapeutic implications. As ongoing research continues to uncover new applications for Wogonin across various disease areas, it holds significant promise as a natural product-derived therapeutic agent.